5,7-dichloro-8-quinolinyl 5-chloro-2-methoxybenzenesulfonate

• IUPAC Name: (5,7-dichloroquinolin-8-yl) 5-chloro-2-methoxybenzenesulfonate
• InChI: InChI=1S/C16H10Cl3NO4S/c1-23-13-5-4-9(17)7-14(13)25(21,22)24-16-12(19)8-11(18)10-3-2-6-20-15(10)16/h2-8H,1H3
• InChI Key: ASVWAWQGIXNBGW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)S(=O)(=O)OC2=C(C=C(C3=C2N=CC=C3)Cl)Cl
• Molecular Formula: C16H10Cl3NO4S
• Molecular Weight: 418.7 g/mol

Description

5,7-Dichloro-8-quinolinol, also known as Chloroxine, is a compound with the empirical formula C9H5Cl2NO. It has a molecular weight of 214.05. It is used as a mitochondrial inhibitor, disrupting mitochondrial activities by associating with ATP synthase. It has also shown to have genotoxic effects in in vitro studies.

Molecular Structure Analysis

The SMILES string for 5,7-Dichloro-8-quinolinol is Oc1c(Cl)cc(Cl)c2cccnc12. This provides a representation of the molecule’s structure.

Physical And Chemical Properties Analysis

5,7-Dichloro-8-quinolinol is a powder with a melting point of 178-180 °C (lit.).

Scientific Research Applications

Antimicrobial Properties

• Antibacterial Activity : 5,7-dichloro-8-quinolinol exhibits antibacterial effects against a range of Gram-positive and Gram-negative bacteria. .

Antimalarial Research

• Synergy with Artemisinin : Recent studies explored the combination of 5,7-dichloro-8-quinolinol with artemisinin (an antimalarial drug). .

Mechanism of Action

5,7-Dichloro-8-quinolinol acts as a mitochondrial inhibitor, disrupting mitochondrial activities by associating with ATP synthase. It binds onto the magnesium binding site of the ATP synthase enzyme, inhibiting the creation of an intramolecular hydrogen bond.

Safety and Hazards

5,7-Dichloro-8-quinolinol is classified as Acute Tox. 4 Oral - Eye Dam. 1 - Skin Irrit. 2 - STOT SE 3. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.